Trimeprazine
Cat. No. B1682546
CAS RN:
84-96-8
M. Wt: 298.4 g/mol
InChI Key: ZZHLYYDVIOPZBE-UHFFFAOYSA-N
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Overview
Description
Trimeprazine, also known as Alimemazine, is a phenothiazine derivative used as an antipruritic . It prevents itching from causes such as eczema or poison ivy by acting as an antihistamine .
Synthesis Analysis
Trimeprazine is a tricyclic antihistamine, similar in structure to the phenothiazine antipsychotics . It differs in the ring-substitution and chain characteristics .
Molecular Structure Analysis
The molecular formula of Trimeprazine is C18H22N2S . Its molecular weight is 298.446 . The IUPAC Standard InChI is InChI=1S/C18H22N2S/c1-14(12-19(2)3)13-20-15-8-4-6-10-17(15)21-18-11-7-5-9-16(18)20/h4-11,14H,12-13H2,1-3H3 .
Physical And Chemical Properties Analysis
Trimeprazine is a small molecule . It is well absorbed in the digestive tract .
Scientific Research Applications
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Antipruritic Application
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Anti-emetic Application
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Antihistamine Application
- Application: Trimeprazine is used as an antihistamine in combination with other medications in cough and cold preparations .
- Method: It is usually administered orally .
- Results: It competes with free histamine for binding at HA-receptor sites, reducing the negative symptoms brought on by histamine HA-receptor binding .
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Antibacterial Action
- Application: Trimeprazine has shown synergistic activity with several antibiotics, thereby lowering the doses of antibiotics administered to patients suffering from specific bacterial infections .
- Method: It is typically administered in combination with other antibiotics .
- Results: It enhances the effectiveness of antibiotics and helps to combat drug-resistant bacteria .
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Plasmid Curing Activities
- Application: Trimeprazine possesses plasmid curing activities, which render the bacterial carrier of the plasmid sensitive to antibiotics .
- Method: It is typically administered in combination with antibiotics .
- Results: It helps to eliminate drug-resistant plasmid from the infectious bacterial cells .
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Cough Suppressant
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Sedative
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Hypnotic
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Anxiolytic
Safety And Hazards
Trimeprazine may cause sedation . It is recommended to avoid driving and doing other tasks that require alertness until you see how Trimeprazine affects you . An unsafe heartbeat that is not normal (long QT on ECG) has happened with Trimeprazine . Sudden deaths have rarely happened in people taking Trimeprazine .
properties
IUPAC Name |
N,N,2-trimethyl-3-phenothiazin-10-ylpropan-1-amine |
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InChI |
InChI=1S/C18H22N2S/c1-14(12-19(2)3)13-20-15-8-4-6-10-17(15)21-18-11-7-5-9-16(18)20/h4-11,14H,12-13H2,1-3H3 |
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InChI Key |
ZZHLYYDVIOPZBE-UHFFFAOYSA-N |
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Canonical SMILES |
CC(CN1C2=CC=CC=C2SC3=CC=CC=C31)CN(C)C |
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Molecular Formula |
C18H22N2S |
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DSSTOX Substance ID |
DTXSID9023708 |
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Molecular Weight |
298.4 g/mol |
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Physical Description |
Solid |
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Boiling Point |
150-175 °C at 3.00E-01 mm Hg, 150-175 °C @ 0.3 MM HG |
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Solubility |
CRYSTALS; SOL IN WATER; SLIGHTLY SOL IN ALCOHOL /TARTRATE/, WHITE TO OFF-WHITE CRYSTALLINE POWDER; FREELY SOL IN CHLOROFORM; VERY SLIGHTLY SOL IN ETHER & BENZENE /TARTRATE/, 8.35e-03 g/L |
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Mechanism of Action |
Trimeprazine competes with free histamine for binding at HA-receptor sites. This antagonizes the effects of histamine on HA-receptors, leading to a reduction of the negative symptoms brought on by histamine HA-receptor binding. |
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Product Name |
Trimeprazine | |
Color/Form |
CRYSTALS | |
CAS RN |
84-96-8 |
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Melting Point |
68 °C |
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